1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(1-methyl-6-oxopyridazin-3-yl)-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H17N7O2/c1-19-11(21)3-2-10(18-19)20-6-4-9(5-7-20)12(22)16-13-14-8-15-17-13/h2-3,8-9H,4-7H2,1H3,(H2,14,15,16,17,22)
• InChI Key: VWLCKELCXGOJEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NC3=NC=NN3
• Molecular Formula: C13H17N7O2
• Molecular Weight: 303.32 g/mol

Description

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C13H17N7O2 and its molecular weight is 303.326. The purity is usually 95%.
BenchChem offers high-quality 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

• Heterocyclic Compound Synthesis

  The Mannich reaction, a method for aminomethylation, is utilized in synthesizing N,S-containing heterocycles, demonstrating the compound's relevance in synthesizing complex heterocyclic structures (Dotsenko et al., 2012). This highlights the utility of similar compounds in creating multifunctional heterocyclic compounds with potential applications in medicinal chemistry and material science.

• Enantioselective Processes

  The development of enantioselective processes for preparing CGRP receptor inhibitors illustrates the importance of structural specificity in pharmaceutical synthesis (Cann et al., 2012). Compounds with similar structural motifs to the one could be pivotal in synthesizing targeted therapies for various conditions, emphasizing the role of such molecules in advancing drug discovery and development.

Medicinal Chemistry Applications

• Antimicrobial Activity

  Research on derivatives of 1,2,4-triazol-3-one and their antimicrobial properties underlines the potential for compounds with related structures in developing new antimicrobial agents. This suggests that compounds with similar frameworks could be explored for their efficacy against resistant microbial strains, offering a pathway to novel treatments (Fandaklı et al., 2012).

• Inhibitors of Soluble Epoxide Hydrolase

  The identification of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase from high-throughput screening underscores the compound's relevance in therapeutic interventions for diseases modulated by epoxide hydrolase activity (Thalji et al., 2013). This indicates the potential for similar compounds in addressing cardiovascular diseases, inflammation, and pain management.